Cas no 1806-71-9 ( )

• Product Name: &nbsp
• CAS No: 1806-71-9
• MF: C₂₂H₃₇ClO₂S
• MW: 401.045984983444
• CID: 906872
• PubChem ID: 296301
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-hexadecylsulfonylbenzene
• (4-chloro-phenyl)-hexadecyl sulfone
• (4-Chlor-phenyl)-hexadecyl-sulfon
• 1-chloro-4-(hexadecylsulfonyl)benzene
• 4-Chlor-1-hexadecylsulfon-benzol
• 4-Chlorphenyl-n-hexadecyl-sulfon
• AC1L6PXD
• NSC166342
• AKOS024429175
• 1-Chloro-4-(hexadecane-1-sulfonyl)benzene
• 4-CHLOROPHENYL HEXADECYL SULFONE
• DTXSID60304576
• 1806-71-9
• NSC-166342
•  

• Inchi： 1S/C22H37ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26(24,25)22-18-16-21(23)17-19-22/h16-19H,2-15,20H2,1H3
• InChI Key： DZQLGPCNQDVJIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 400.22051
• Monoisotopic Mass: 400.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.026
• Boiling Point: 512.3°C at 760 mmHg
• Flash Point: 263.6°C
• Refractive Index: 1.497
• PSA: 34.14
• LogP: 8.67580